N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C13H15NO3S/c1-11-4-6-12(7-5-11)10-18(15,16)14-9-13-3-2-8-17-13/h2-8,14H,9-10H2,1H3
• InChI Key: VRQDYPLSIHMKQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide, also known as FMS, is a sulfonamide compound that has been studied for its potential therapeutic applications. This compound has been found to have various biochemical and physiological effects, making it an interesting compound for scientific research.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide is not fully understood, but studies have suggested that it may act by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer cell growth. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the production of inflammatory cytokines and prostaglandins, reduce oxidative stress, and inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide in lab experiments is its potential therapeutic applications in various diseases. Additionally, this compound has been found to have low toxicity, making it a safe compound to use in experiments. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide. One potential direction is to further investigate its potential therapeutic applications in various diseases. Additionally, studies can be conducted to better understand the mechanism of action of this compound and to identify potential targets for its use. Furthermore, studies can be conducted to improve the solubility of this compound in water, making it easier to administer in experiments.

Scientific Research Applications

N-(2-furylmethyl)-1-(4-methylphenyl)methanesulfonamide has been studied for its potential use as a therapeutic agent in various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.